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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diallyl 2,2'-oxydiethyl dicarbonate, commonly known as allyl diglycol carbonate (ADC) or
CR-39®, is a thermosetting polymer renowned for its exceptional optical clarity, high scratch
resistance, and lightweight properties.[1][2] Its chemical structure, featuring two allyl groups,
makes it a highly effective crosslinking agent in various polymer systems.[3] This document
provides detailed application notes and experimental protocols for utilizing Diallyl 2,2'-
oxydiethyl dicarbonate as a crosslinking agent in research and development settings,
particularly in the fields of materials science and drug delivery.

The primary mechanism of crosslinking involves the free-radical polymerization of the terminal
allyl groups.[3] This process can be initiated by thermal decomposition of peroxide initiators or
by UV irradiation in the presence of a photoinitiator. The resulting three-dimensional network

structure imparts enhanced mechanical, thermal, and chemical resistance to the host polymer.

Physicochemical Properties

A summary of the key physicochemical properties of Diallyl 2,2'-oxydiethyl dicarbonate is
presented in Table 1.
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Property Value

Chemical Formula C12H1807

Molar Mass 274.27 g/mol
Appearance Colorless liquid
Density 1.15g/mL at 25 °C
Refractive Index (n2°/D) 1.451

Boiling Point 161 °C at 2 mm Hg
Melting Point -4 °C

Solubilit Soluble in common organic solvents; insoluble
olubility _
in water, ethylene glycol, and glycerol.

Applications as a Crosslinking Agent

Diallyl 2,2'-oxydiethyl dicarbonate is a versatile crosslinking agent with applications in
various fields:

o Optical Materials: Its most prominent application is in the manufacturing of high-quality,
scratch-resistant optical lenses and other transparent materials.[1][2]

o Coatings and Inks: As a crosslinking agent, it enhances the hardness, wear resistance, and
chemical resistance of coatings and inks.[1]

» Plastics and Resins: It can be used to improve the flexibility, impact resistance, and heat
resistance of various plastics.[1]

» Dental Composites: In dental resins, it can act as a co-monomer and crosslinking agent to
improve mechanical properties and reduce polymerization shrinkage.

e Drug Delivery: The crosslinked polymer matrix can be explored for the controlled release of
therapeutic agents.[1]

Experimental Protocols
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The following are generalized protocols for the use of Diallyl 2,2'-oxydiethyl dicarbonate as a
crosslinking agent. Researchers should optimize these protocols for their specific applications.

Protocol 1: Thermal Crosslinking of a Polymer Matrix

This protocol describes a general procedure for thermally crosslinking a polymer resin using
Diallyl 2,2'-oxydiethyl dicarbonate and a peroxide initiator.

Materials:

 Diallyl 2,2'-oxydiethyl dicarbonate

e Base polymer resin (e.g., acrylic, vinyl ester)

o Peroxide initiator (e.g., benzoyl peroxide (BPO), diisopropyl peroxydicarbonate (IPP))[1]
e Solvent (if required for viscosity adjustment)

e Mold or substrate

Procedure:

e Preparation of the Resin Mixture:

o In a suitable container, thoroughly mix the base polymer resin with the desired
concentration of Diallyl 2,2'-oxydiethyl dicarbonate (typically 1-20 wt%).

o Add the peroxide initiator (typically 0.5-3 wt% relative to the total monomer weight).
Ensure the initiator is completely dissolved.

o If necessary, add a solvent to achieve the desired viscosity for casting or coating.
e Casting or Coating:

o Pour the resin mixture into a pre-heated mold or apply it as a coating onto a substrate.
e Curing:

o Place the mold or coated substrate in an oven.
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o The curing schedule will depend on the initiator used. A general schedule for an IPP-
initiated polymerization is a gradual increase in temperature up to 95 °C over
approximately 20 hours.[1] For BPO, a typical curing temperature is around 70 °C.

o Maintain the curing temperature until the polymerization is complete.

e Post-Curing and Characterization:
o Allow the crosslinked polymer to cool down to room temperature slowly.
o Demold the sample or remove the coated substrate.

o Characterize the material for its mechanical, thermal, and optical properties.

Preparation Application Curing Post-Processing
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Caption: Thermal Crosslinking Workflow.

Protocol 2: UV-Curable Coating Formulation

This protocol outlines the preparation of a UV-curable coating incorporating Diallyl 2,2'-
oxydiethyl dicarbonate.

Materials:

Diallyl 2,2'-oxydiethyl dicarbonate

UV-curable oligomer (e.g., urethane acrylate, epoxy acrylate)

Reactive diluent (e.g., trimethylolpropane triacrylate)

Photoinitiator (e.g., Irgacure 184)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://en.wikipedia.org/wiki/CR-39
https://www.benchchem.com/product/b1669595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Substrate (e.g., glass, metal, plastic)
Procedure:
o Formulation:

o In a light-protected container, combine the UV-curable oligomer, reactive diluent, and
Diallyl 2,2'-oxydiethyl dicarbonate at the desired ratios.

o Add the photoinitiator (typically 1-5 wt%) and mix until fully dissolved.
e Application:

o Apply a thin film of the formulation onto the substrate using a suitable method (e.g., spin
coating, bar coating).

e UV Curing:

o Expose the coated substrate to a UV light source (e.g., mercury vapor lamp) with a
wavelength range of 180-450 nm.

o The required UV dose will depend on the formulation and film thickness but is typically in
the range of 1000-5000 mJ/cmz.

e Characterization:

o Evaluate the cured coating for properties such as hardness, adhesion, and solvent

resistance.
Formulation Application Curing Evaluation
Mix Oligomer, Diluent, and » | Add and Dissolve »_| Apply Thin Film » | Exposeto L . }
Diallyl 2,2'-oxydiethy! dicarbonate "1 Photoinitiator "1 to Substrate "1 uv Radiation P RChaasterzeletiediceating

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Caption: UV Curing Workflow.

Data Presentation

The following tables summarize typical quantitative data for polymers crosslinked with Diallyl

2,2'-oxydiethyl dicarbonate (CR-39).

Table 2: Optical Properties of CR-39

Property Value
Refractive Index (n_D) 1.498[1]

Abbe Number 58[1]

Light Transmittance (Visible) Transparent[1]

UV Transmittance

Almost completely opaque[1]

Table 3: Mechanical Properties of CR-39

Property

Value/Description

Hardness

High scratch and abrasion resistance[1]

Impact Resistance

Less impact-resistant than polycarbonate

Tensile Strength

Varies with formulation and curing

Table 4: Thermal Properties of CR-39

Property

Value

Continuous Use Temperature

Up to 100 °C[1]

Short-Term Use Temperature

Up to 130 °C for one hour[1]

Mechanism of Crosslinking
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The crosslinking of Diallyl 2,2'-oxydiethyl dicarbonate proceeds via a free-radical chain
polymerization mechanism. The process can be divided into three main stages: initiation,
propagation, and termination.

Initiation:
Radical attacks allyl group

g Crosslinked 3D Network

Click to download full resolution via product page

Caption: Free-Radical Crosslinking Mechanism.

Safety Precautions

Diallyl 2,2'-oxydiethyl dicarbonate is a combustible liquid and can be a skin irritant. Standard
laboratory safety precautions should be followed:

o Work in a well-ventilated area or a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
e Store in a cool, dry place away from heat and ignition sources.

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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